Cas no 1071200-16-2 (4-Methyl-2,6-di(pyridin-3-yl)pyridine)

4-Methyl-2,6-di(pyridin-3-yl)pyridine is a heterocyclic organic compound featuring a central pyridine ring substituted with a methyl group at the 4-position and two pyridin-3-yl groups at the 2- and 6-positions. This structure imparts unique electronic and coordination properties, making it a valuable ligand in transition metal catalysis and supramolecular chemistry. Its rigid, planar geometry enhances binding affinity and selectivity in metal-organic frameworks (MOFs) and coordination polymers. The compound exhibits excellent thermal stability and solubility in common organic solvents, facilitating its use in synthetic applications. Its multi-dentate character allows for versatile coordination modes, enabling the design of functional materials with tailored optical or catalytic properties. The presence of multiple nitrogen sites also makes it suitable for studying proton-coupled electron transfer processes.

4-Methyl-2,6-di(pyridin-3-yl)pyridine structure

1071200-16-2 structure

Product Name:4-Methyl-2,6-di(pyridin-3-yl)pyridine

CAS No:1071200-16-2

MF:C₁₆H₁₃N₃

MW:247.294523000717

CID:4909171

Update Time:2025-07-02

4-Methyl-2,6-di(pyridin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

- 4-methyl-2,6-di(pyridin-3-yl)pyridine
- 4-Methyl-2,6-di(pyridin-3-yl)pyridine
- Inchi： 1S/C16H13N3/c1-12-8-15(13-4-2-6-17-10-13)19-16(9-12)14-5-3-7-18-11-14/h2-11H,1H3
- InChI Key： XLWGBFUCTHUTSU-UHFFFAOYSA-N
- SMILES： N1C(C2C=NC=CC=2)=CC(C)=CC=1C1C=NC=CC=1

Computed Properties

Exact Mass: 247.111
Monoisotopic Mass: 247.111
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 255
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 38.7

4-Methyl-2,6-di(pyridin-3-yl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029001431-250mg	4-Methyl-2,6-di(pyridin-3-yl)pyridine	1071200-16-2	95%	250mg	$1038.80	2023-09-04
Alichem	A029001431-500mg	4-Methyl-2,6-di(pyridin-3-yl)pyridine	1071200-16-2	95%	500mg	$1853.50	2023-09-04
Alichem	A029001431-1g	4-Methyl-2,6-di(pyridin-3-yl)pyridine	1071200-16-2	95%	1g	$3097.65	2023-09-04

4-Methyl-2,6-di(pyridin-3-yl)pyridine Related Literature

1. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
2. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
3. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
5. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 4-Methyl-2,6-di(pyridin-3-yl)pyridine

Comprehensive Overview of 4-Methyl-2,6-di(pyridin-3-yl)pyridine (CAS No. 1071200-16-2)

4-Methyl-2,6-di(pyridin-3-yl)pyridine (CAS No. 1071200-16-2) is a specialized organic compound that has garnered significant attention in the fields of coordination chemistry, material science, and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine-based structure, serves as a versatile building block for synthesizing advanced materials and ligands. Its molecular formula, C₁₇H₁₅N₃, and distinct aromatic properties make it a subject of interest for researchers exploring molecular self-assembly and catalysis.

In recent years, the demand for multi-pyridine derivatives like 4-Methyl-2,6-di(pyridin-3-yl)pyridine has surged due to their applications in light-emitting diodes (OLEDs) and organic photovoltaics. The compound's ability to form stable complexes with transition metals, such as iridium and platinum, has made it invaluable in designing phosphorescent materials. These materials are critical for energy-efficient displays and lighting technologies, aligning with global trends toward sustainable energy solutions.

Another area where 4-Methyl-2,6-di(pyridin-3-yl)pyridine excels is in supramolecular chemistry. Its rigid, planar structure facilitates the formation of metal-organic frameworks (MOFs), which are pivotal for gas storage, separation, and sensing applications. Researchers are actively investigating its potential in carbon capture technologies, addressing pressing environmental concerns like climate change and greenhouse gas emissions.

The synthesis of 4-Methyl-2,6-di(pyridin-3-yl)pyridine typically involves cross-coupling reactions, such as the Suzuki-Miyaura or Stille coupling, which are widely discussed in organic synthesis forums. These methods highlight the compound's adaptability and scalability, making it a favorite among chemists working on high-throughput screening and drug discovery. Its role as a ligand scaffold in medicinal chemistry is also being explored, particularly in the development of kinase inhibitors and anticancer agents.

From an industrial perspective, 4-Methyl-2,6-di(pyridin-3-yl)pyridine is valued for its thermal stability and solubility in common organic solvents. These properties make it suitable for ink formulations in printed electronics and coatings for corrosion-resistant materials. As industries shift toward eco-friendly manufacturing, the compound's low toxicity profile further enhances its appeal.

In summary, 4-Methyl-2,6-di(pyridin-3-yl)pyridine (CAS No. 1071200-16-2) is a multifaceted compound with broad applications across cutting-edge technologies. Its relevance to renewable energy, environmental remediation, and healthcare innovation ensures its continued prominence in scientific literature and industrial workflows. For researchers and manufacturers alike, understanding its properties and potential is key to unlocking next-generation solutions.